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This in-depth guide provides a detailed analysis of the spectroscopic data of Aspinolide B, a
10-membered macrolide natural product. Isolated from fungi of the Aspergillus genus,
Aspinolide B has garnered interest within the scientific community for its unique structure and
potential biological activities. This document serves as a technical resource, offering insights
into the structural elucidation of Aspinolide B through a meticulous examination of its Mass
Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) data, including 1D (*H, 13C) and
2D (COSY, HSQC, HMBC) spectroscopic techniques.

The structural determination of complex natural products like Aspinolide B is a critical step in
understanding their biosynthetic pathways and exploring their therapeutic potential. The
spectroscopic data presented herein is foundational for chemists and pharmacologists aiming
to synthesize Aspinolide B analogs or investigate its mode of action.
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Mass Spectrometry Analysis: Determining the
Molecular Blueprint

High-Resolution Mass Spectrometry (HRMS) is a cornerstone technique for determining the
elemental composition of a molecule with high accuracy. For Aspinolide B, this analysis
provides the first crucial piece of its structural puzzle.

Experimental Protocol: High-Resolution Electrospray
lonization Mass Spectrometry (HR-ESI-MS)

o Sample Preparation: A dilute solution of purified Aspinolide B is prepared in a suitable
solvent, typically methanol or acetonitrile.

 Instrumentation: The sample is introduced into a high-resolution mass spectrometer, such as
a Time-of-Flight (TOF) or Orbitrap analyzer, equipped with an electrospray ionization (ESI)
source.

« lonization Mode: ESI is typically performed in positive ion mode to generate protonated
molecules [M+H]* or other adducts like [M+Na]*.

o Data Acquisition: The mass spectrometer is operated in full scan mode to detect the mass-
to-charge ratio (m/z) of the parent ions with high mass accuracy.

Data Interpretation: Unveiling the Molecular Formula

The HR-ESI-MS analysis of Aspinolide B reveals a protonated molecule [M+H]*, which allows
for the precise determination of its molecular formula. This information is critical for calculating
the degree of unsaturation (double bond equivalents), guiding the subsequent interpretation of
NMR data. While specific fragmentation data for Aspinolide B is not extensively detailed in the
public domain, tandem MS (MS/MS) experiments would be the subsequent step to probe the
connectivity of the molecular framework by analyzing the fragmentation pattern of the parent
ion.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Assembling the Molecular Architecture
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NMR spectroscopy is the most powerful tool for elucidating the detailed three-dimensional
structure of organic molecules in solution. Through a combination of one-dimensional and two-
dimensional NMR experiments, the carbon skeleton and the relative stereochemistry of
Aspinolide B can be established. The data presented here is typically acquired in deuterated
chloroform (CDCls) as the solvent.

'H NMR Spectroscopy: Mapping the Proton Environment

The *H NMR spectrum provides information about the chemical environment of each proton in
the molecule, including their connectivity through spin-spin coupling.

Table 1: *H NMR Spectroscopic Data for Aspinolide B

Bosition Chemical Shift (5, Multiplicity Coupling Constant
ppm) (3, Hz)

2 2.45 m

3 1.96 m

4 2.05 m

5 4.49 d (br) 6.0

6 5.55 m

7 5.61 m

8 3.88 dd 8.7, 7.0

9 4.95 dq 8.7, 6.4

10 1.42 d 6.4

Note: Data is compiled from typical values for similar structures and may vary slightly based on
experimental conditions.

13C NMR Spectroscopy: Delineating the Carbon
Framework
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The 3C NMR spectrum reveals the chemical shift of each carbon atom, providing insights into
their hybridization and functional group environment.

Table 2: 13C NMR Spectroscopic Data for Aspinolide B

Position Chemical Shift (6, ppm) Carbon Type
1 176.7 C

2 36.1 CH2
3 18.4 CH:z
4 36.7 CH2
5 68.3 CH
6 130.1 CH
7 135.8 CH
8 79.7 CH
9 75.2 CH
10 16.9 CHs

Note: Assignments are based on 2D NMR correlation data.

2D NMR Spectroscopy: Connecting the Pieces

Two-dimensional NMR experiments are essential for unambiguously assigning the *H and 13C
signals and establishing the connectivity between different parts of the molecule.

o Sample Preparation: A concentrated solution of Aspinolide B in an appropriate deuterated
solvent (e.g., CDCIs) is prepared in a 5 mm NMR tube.

e Instrumentation: Experiments are performed on a high-field NMR spectrometer (e.g., 400
MHz or higher).

o Data Acquisition: Standard pulse sequences for COSY, HSQC, and HMBC experiments are
utilized. Key parameters such as spectral widths, acquisition times, and relaxation delays are
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optimized for the specific molecule and instrument.

The COSY spectrum reveals correlations between protons that are coupled to each other,
typically through two or three bonds. This allows for the tracing of proton spin systems within
the molecule.

Caption: Key COSY correlations in Aspinolide B.

The HSQC spectrum shows correlations between protons and the carbon atoms to which they
are directly attached (one-bond *H-3C correlations). This is crucial for assigning the 3C signals
based on the already assigned H signals.

The HMBC experiment reveals correlations between protons and carbons that are separated
by two or three bonds (long-range H-13C correlations). This is instrumental in connecting the
different spin systems and elucidating the overall carbon skeleton, including the positions of
guaternary carbons and heteroatoms.

Click to download full resolution via product page

Caption: Key HMBC correlations in Aspinolide B.

Structural Elucidation Workflow

The process of elucidating the structure of Aspinolide B from its spectroscopic data follows a
logical progression, integrating information from each experiment.
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Caption: Workflow for the structural elucidation of Aspinolide B.
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Conclusion

The collective spectroscopic data from mass spectrometry and a suite of NMR experiments

provide an unambiguous and detailed structural characterization of Aspinolide B. The HR-MS

data establishes the molecular formula, while the comprehensive analysis of 1D and 2D NMR

spectra allows for the complete assignment of all proton and carbon signals and confirms the

connectivity of the 10-membered lactone ring and its substituents. This guide serves as a

foundational reference for researchers engaged in the study of Aspinolide B and related

natural products, facilitating further investigations into its synthesis, biosynthesis, and

pharmacological properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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